
Ethyl Hexadecyl Carbonate: An Examination of
Available Data and Intended Use

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

October 26, 2025

Executive Summary
This document addresses the inquiry regarding the mechanism of action of ethyl hexadecyl
carbonate. Following a comprehensive review of scientific literature and chemical databases, it

is concluded that ethyl hexadecyl carbonate is not recognized as a pharmaceutical agent

and, therefore, does not have a characterized pharmacological mechanism of action.

The available data indicates that ethyl hexadecyl carbonate is primarily utilized in the

cosmetics industry as an emollient and skin-conditioning agent. There is no evidence to

suggest its use or investigation as a therapeutic compound in drug development.

Consequently, the core requirements of an in-depth technical guide, including quantitative data

on biological activity, detailed experimental protocols for mechanism-of-action studies, and

signaling pathway diagrams, cannot be fulfilled as the foundational data does not exist.

Chemical Identity and Properties
Ethyl hexadecyl carbonate, also known as cetyl ethyl carbonate, is the ester of cetyl alcohol

and carbonic acid.[1] Its chemical and physical properties are well-documented in chemical

databases such as PubChem.[2][3]
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Table 1: Chemical Identification of Ethyl Hexadecyl Carbonate

Property Value Source

IUPAC Name ethyl hexadecyl carbonate PubChem[2]

Synonyms
Carbonic acid, ethyl hexadecyl

ester; Cetyl ethyl carbonate
CAS Common Chemistry[1]

CAS Number 34571-06-7 PubChem[2]

Molecular Formula C19H38O3 CAS Common Chemistry[1]

Molecular Weight 314.5 g/mol PubChem[2]

Contextual Analysis of Related Compounds
To ensure a thorough investigation, searches were conducted for related chemical entities.

While some compounds with similar names or chemical motifs exhibit biological activity, it is

crucial to distinguish them from ethyl hexadecyl carbonate.

For instance, cetyl alcohol, a precursor to ethyl hexadecyl carbonate, is known to have

emollient properties and has been investigated for potential antimicrobial activity due to its

effects on cell membrane permeability.[4] Additionally, certain cyclic carbonate derivatives of

antibiotics have been synthesized and evaluated for their antibacterial activities.[5] However,

these findings are specific to those molecules and cannot be extrapolated to ethyl hexadecyl
carbonate.

Conclusion
The request for an in-depth technical guide on the mechanism of action of ethyl hexadecyl
carbonate for a drug development audience is based on a misinterpretation of the compound's

application. The available scientific and technical information categorizes ethyl hexadecyl
carbonate as a cosmetic ingredient, not a pharmacological agent. There are no published

studies, quantitative data, or established experimental protocols pertaining to a therapeutic

mechanism of action.
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Therefore, the creation of the requested tables, diagrams, and detailed experimental

methodologies is not feasible. It is recommended that future research inquiries be directed by

the established applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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